Cas no 2639388-63-7 (rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 2639388-63-7
• MF: C₁₁H₁₈F₃NO₂
• MW: 253.261333942413
• CID: 5923390
• PubChem ID: 165903923
• Update Time: 2025-06-13

rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate
• 2639388-63-7
• EN300-27730085

• Inchi： 1S/C11H18F3NO2/c1-9(2,3)17-8(16)7-5-15-6-10(7,4)11(12,13)14/h7,15H,5-6H2,1-4H3/t7-,10+/m0/s1
• InChI Key： RLILCFBITVSQTA-OIBJUYFYSA-N
• SMILES： FC([C@]1(C)CNC[C@H]1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 253.12896330g/mol
• Monoisotopic Mass: 253.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate

Comprehensive Overview of rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2639388-63-7)

The compound rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2639388-63-7) is a highly specialized chiral pyrrolidine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and tert-butyl ester moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate is its stereochemical complexity. The presence of two chiral centers (3R,4R) allows for the creation of enantiomerically pure compounds, which are crucial for achieving high selectivity in biological targets. This aligns with the current trend in pharmaceutical development, where precision medicine and targeted therapies are at the forefront. The trifluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making this compound a promising candidate for further investigation.

In recent years, the demand for chiral building blocks like rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate has surged, driven by the need for more efficient and sustainable synthetic routes. The compound's CAS No. 2639388-63-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its compatibility with modern synthetic techniques, such as flow chemistry and catalysis, positions it as a versatile tool for chemists aiming to streamline drug development processes.

The tert-butyl ester group in rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate offers synthetic advantages, including ease of deprotection under mild conditions. This feature is particularly valuable in multi-step syntheses, where protecting group strategies play a critical role. Furthermore, the compound's stability under a wide range of conditions makes it suitable for storage and transportation, addressing logistical challenges often faced in the pharmaceutical supply chain.

From a regulatory perspective, rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate is not classified as a hazardous material, which simplifies its handling and use in laboratory settings. This aspect is increasingly important as researchers prioritize safety and compliance in their workflows. The compound's non-toxic profile also aligns with the industry's shift toward greener chemistry practices, a topic that has gained traction in scientific discussions and publications.

Looking ahead, the potential applications of rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate extend beyond traditional drug discovery. Its structural motifs are being explored in agrochemicals, materials science, and even in the development of novel catalysts. As the scientific community continues to uncover new uses for this compound, its significance in research and development is expected to grow exponentially.

In summary, rac-tert-butyl (3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2639388-63-7) represents a fascinating intersection of chemistry and innovation. Its unique properties and versatility make it a standout candidate for future breakthroughs in multiple scientific disciplines. Whether you're a medicinal chemist, a synthetic organic chemist, or a materials scientist, this compound offers a wealth of opportunities for exploration and advancement.